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An In-depth Technical Guide to Strontium
Thiosulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium thiosulfate, detailing its

chemical formula, molecular structure, physicochemical properties, and established

experimental protocols. The information is curated for professionals in research and

development, with a focus on precise data and reproducible methodologies.

Chemical Formula and Molecular Structure
Strontium thiosulfate is an inorganic compound with the chemical formula SrS₂O₃[1][2][3][4][5].

It is commonly found in hydrated forms, with the monohydrate (SrS₂O₃·H₂O) and pentahydrate

(SrS₂O₃·5H₂O) being the most well-characterized crystalline structures[3][5][6][7][8].

Structural Commentary:

The crystal structure of strontium thiosulfate monohydrate has been determined through single-

crystal X-ray diffraction. It crystallizes in the triclinic space group P1[7][9]. In this structure, the

thiosulfate anion (S₂O₃²⁻) adopts a slightly distorted tetrahedral geometry[7][8].

The strontium ion (Sr²⁺) exhibits a complex [8+1] coordination environment. It is coordinated by

six oxygen atoms and two terminal sulfur atoms from neighboring thiosulfate ions, and one
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oxygen atom from a water molecule[6][7][8][10]. Two of the thiosulfate anions function as

bidentate ligands, while four act as monodentate ligands[6][7][8][10]. The overall structure

consists of ionically interacting layers connected by moderate-strength O-H···S and O-H···O

hydrogen bonds[6][7][10].

Physicochemical and Crystallographic Data
The quantitative properties of strontium thiosulfate and its hydrated forms are summarized

below. This data is essential for experimental design, analytical characterization, and

theoretical modeling.
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Property Value Form

Molecular Formula SrS₂O₃ Anhydrous

Molar Mass 199.75 g/mol [1][3][4][5] Anhydrous

217.76 g/mol [6][9] Monohydrate

Appearance Fine monoclinic needles[3][11] Hydrated Crystals

Solubility in Water
Moderately soluble; 12.5 g/100

mL at 15°C[3][4][5].
Pentahydrate

Solubility in Organic Solvents
Insoluble in ethanol and

acetone[3][4][5].
Pentahydrate

Density 2.17 g/cm³[3][4][11] Pentahydrate

2.944 Mg/m³ (calculated)[6] Monohydrate

Crystal System Triclinic[6][9] Monohydrate

Space Group P1[6][7][9] Monohydrate

Lattice Parameters (a, b, c)
a = 4.6858 Å, b = 5.9178 Å, c

= 9.0167 Å[6]
Monohydrate

Lattice Angles (α, β, γ)
α = 84.889°, β = 87.284°, γ =

80.785°[6]
Monohydrate

S-S Bond Length 2.0044 Å[7][9] Monohydrate

S-O Bond Lengths 1.466 Å to 1.478 Å[7] Monohydrate

Sr-O Bond Distances 2.531 Å to 2.623 Å[7][8] Monohydrate

Sr-S Bond Distances 3.1618 Å and 3.2379 Å[7][8] Monohydrate

Experimental Protocols
Synthesis of Strontium Thiosulfate Monohydrate (SrS₂O₃·H₂O)

This protocol outlines the synthesis of single-crystal strontium thiosulfate monohydrate as

derived from crystallographic studies[7].
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Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Strontium nitrate (Sr(NO₃)₂)

Deionized water

Procedure:

Prepare an aqueous solution by dissolving stoichiometric amounts of sodium thiosulfate

pentahydrate and strontium nitrate in deionized water.

Store the resulting solution at ambient room temperature in a vessel that allows for slow

solvent evaporation.

Allow the solvent to evaporate over a period of several months. This slow evaporation

process is critical for the formation of high-quality single crystals from the highly

concentrated mother liquor[7][9].

Once crystals have formed, isolate them from the remaining solution. By-products such as

sodium nitrate (NaNO₃) and excess strontium nitrate may also crystallize and should be

separated[7].

The identity and purity of the resulting SrS₂O₃·H₂O crystals can be confirmed using X-ray

powder diffraction[7].

An alternative preparative reaction involves the combination of strontium chloride (SrCl₂) and

sodium thiosulfate (Na₂S₂O₃)[4][5].

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of strontium thiosulfate

monohydrate crystals.

Caption: Workflow for the synthesis of strontium thiosulfate monohydrate.
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Relevance in Research and Drug Development
While direct applications of strontium thiosulfate in drug development are not extensively

documented, the properties of the thiosulfate anion, primarily studied through sodium

thiosulfate (STS), offer significant therapeutic potential. STS is a non-toxic compound used as

a food preservative and has a history of medical use[12][13].

Potential Therapeutic Roles of the Thiosulfate Anion:

Antidote and Cytoprotective Agent: STS is a well-established antidote for cyanide

poisoning[13]. It is also administered to mitigate the nephrotoxicity and other adverse effects

of cisplatin, a widely used chemotherapy agent[12][13].

Anti-calcification: The thiosulfate ion acts as an anti-calcification agent and has been used to

treat calciphylaxis, a rare and serious disorder involving the calcification of small blood

vessels[12][13].

Antioxidant and Anti-inflammatory Properties: Thiosulfate exhibits antioxidant and

vasodilatory properties[12][13]. It has shown promise as an anti-inflammatory agent in

preclinical models of acute liver failure[13].

The strontium cation (Sr²⁺) itself is known for its effects on bone metabolism, with strontium

ranelate having been used in the treatment of osteoporosis. The combination of the biologically

active strontium cation with the therapeutically versatile thiosulfate anion could present novel

opportunities in drug development, particularly in areas combining bone health with the

management of oxidative stress or calcification-related disorders. Further research is required

to explore the specific pharmacological profile and potential applications of strontium

thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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